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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core structure, properties, and

synthesis of violanthrone, a foundational molecule for a class of polycyclic aromatic

compounds. While the specific designation "CI 59825" did not yield a singular, identifiable

violanthrone derivative in broad chemical databases, this document will delve into the well-

characterized parent compound, violanthrone (CAS 116-71-2), and its derivatives, offering

valuable insights for research and development.

Core Chemical Structure and Properties
Violanthrone, also known as dibenzanthrone, is a large, planar polycyclic aromatic hydrocarbon

with the chemical formula C34H16O2.[1][2][3] Its structure consists of nine fused benzene

rings, forming a rigid and highly conjugated system. This extensive conjugation is responsible

for its intense color and unique photophysical properties.
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The following table summarizes key quantitative data for violanthrone, providing a baseline for

understanding its physical and chemical characteristics.

Property Value Reference

Molecular Formula C34H16O2 [1][2][4]

Molecular Weight 456.5 g/mol [3][4]

Appearance Bluish-black to black powder [2][4]

Melting Point 338-339 °C [4]

Boiling Point 522.64 °C (rough estimate) [4]

Density 1.487 g/cm³ [4]

Solubility

Slightly soluble in

tetrahydronaphthalene and

xylene; insoluble in ethanol.

[2]

CAS Number 116-71-2 [1][4]

Synthesis and Experimental Protocols
The primary industrial synthesis of violanthrone involves the dimerization of benzanthrone.[1][5]

This process is a cornerstone for producing violanthrone and its subsequent derivatives.

General Synthesis of Violanthrone from Benzanthrone
A common method for synthesizing violanthrone is through the alkali fusion of benzanthrone.[6]

This process typically involves heating benzanthrone with a strong base like potassium

hydroxide.

Experimental Protocol:

Reactant Preparation: Benzanthrone is used as the starting material. The reaction is carried

out in the presence of potassium hydroxide and sodium acetate in a high-boiling point

solvent such as refined naphthalene.
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Alkali Fusion: The mixture is heated to a high temperature to induce the condensation and

dimerization of two benzanthrone molecules.

Work-up and Purification: After the reaction is complete, the refined naphthalene is

recovered. The resulting violanthrone product is then subjected to purification steps to

remove any unreacted starting material and byproducts.

Synthesis of Violanthrone Derivatives
Violanthrone derivatives can be synthesized through various reactions, such as nitration of the

parent violanthrone molecule.[7] These derivatives can exhibit altered photophysical and

chemical properties, making them suitable for a range of applications. For instance, a novel

near-infrared (NIR) violanthrone derivative has been synthesized by introducing

dicyanomethylene groups, which significantly alters its electronic and fluorescent properties.[8]

Applications in Research and Development
Violanthrone and its derivatives are of significant interest in materials science and are being

explored for various applications in drug development and biological imaging. Their rigid, planar

structure and tunable electronic properties make them promising candidates for:

Fluorescent Probes: The high fluorescence quantum yields of some violanthrone derivatives

make them suitable for use as fluorescent probes in biological imaging and sensing

applications.[8]

Organic Electronics: The extended π-conjugated system in violanthrone suggests potential

applications in organic electronics, such as in the fabrication of organic field-effect transistors

(OFETs) and organic light-emitting diodes (OLEDs).

Vat Dyes: Historically, violanthrone has been used as a vat dye due to its high color strength

and stability.[1]

Visualizing the Synthesis of Violanthrone
The following diagram illustrates the synthetic pathway from benzanthrone to violanthrone.
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Caption: Synthesis of Violanthrone from two molecules of Benzanthrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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